t-Butylpent-4-ynyloxy diphenyl silane

• CAS No.: 91266-03-4
• Molecular Formula: C21H26OSi
• Molecular Weight: 322.5 g/mol
• IUPAC Name: tert-butyl-pent-4-ynoxy-diphenylsilane
• InChI: InChI=1S/C21H26OSi/c1-5-6-13-18-22-23(21(2,3)4,19-14-9-7-10-15-19)20-16-11-8-12-17-20/h1,7-12,14-17H,6,13,18H2,2-4H3
• InChI Key: LFOHWUQSMHJNEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCC#C

Description

T-Butylpent-4-ynyloxy diphenyl silane is a useful research compound. Its molecular formula is C21H26OSi and its molecular weight is 322.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of pentynol (8.0 g, 95 mmol), t-butyldiphenylsilylchloride (28 g, 114 mmol) and Et3N (14 g, 138 mmol) in CH2Cl2 is stirred at room temperature for 16 h, treated with 1M K2CO3 and extracted with CH2Cl2. The combined extracts are dried over MgSO4 and concentrated in vacuo. The residue is purified by filtration on a silica pad to obtain 30 g of t-butylpent-4-ynyloxy diphenyl silane (yield: 98%

Synthesis routes and methods II

Procedure details

Imidazole (9.29 g (136 mmol) was dissolved in 50 ml of DMF under nitrogen with stirring. To this solution was added 18.75 g (17.74 mmol) of t-butyldiphenylsilyl chloride and 5.27 g (5.55 mmol) of 4-pentyn-1-ol and the mixture was stirred at room temperature for 2 h. The mixture was carefully diluted with 300 ml of water, extracted with ethyl acetate, and the organic layer was washed with water, brine, and dried over magnesium sulfate. The organic solution was concentrated in vacuo to provide 22.66 g of a yellow oil which was purified by passing through 150 g pad of silica gel eluting with hexane and 3% ethyl acetate in hexane affording 17.56 g (86.8%) of the title compound as a clear oil.